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Compound of Interest

Compound Name: Aspeverin

Cat. No.: B10833837

Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for Aspeverin based on its classification as a novel, bioactive alkaloid. As

a specific Safety Data Sheet (SDS) is not publicly available, these recommendations are

derived from general best practices for handling potent, uncharacterized chemical compounds

in a laboratory setting. All procedures must be conducted in accordance with your institution's

environmental health and safety (EHS) policies.

Aspeverin is a novel alkaloid containing carbamate and cyano functional groups, first isolated

from the fungus Aspergillus versicolor.[1][2] Its biological effects are not yet fully characterized,

demanding a cautious approach to handling.

Compound Identification and Properties
The following table summarizes the known properties of Aspeverin.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10833837#bc-rfq
https://www.benchchem.com/product/b10833837/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-aspeverin
https://www.benchchem.com/product/b10833837/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-aspeverin
https://pubmed.ncbi.nlm.nih.gov/23650962/
https://files01.core.ac.uk/download/pdf/71566349.pdf
https://www.benchchem.com/product/b10833837/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-aspeverin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10833837?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Chemical Name Aspeverin [1][3]

Molecular Formula C₂₂H₂₄N₄O₂ [3]

Appearance Colorless gum [2]

Chemical Class
Alkaloid, Organic

Heterohexacyclic Compound
[1][3]

Origin

Isolated from an algicolous

strain of Aspergillus versicolor.

[1][2]

Key Structural Features
Contains carbamate and α-

cyanoamine moieties.[1][4]

Known Activities

Exhibits potent bioactivities

against some marine-derived

organisms.[1][2] The full

toxicological profile in humans

is unknown.

Personal Protective Equipment (PPE) Protocol
Due to the unknown toxicity of Aspeverin, a comprehensive PPE protocol is mandatory to

prevent dermal, ocular, and respiratory exposure.

PPE Selection Framework
The selection of PPE should be based on a risk assessment of the planned experimental

procedure. The following diagram illustrates the logical relationship for determining the

appropriate level of protection.
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Risk Assessment

Required PPE

Assess Procedure:
- Quantity of Aspeverin

- Potential for Aerosolization
- Duration of Handling

Engineering Controls
(Fume Hood / Glovebox)

Always required

Body Protection
(Lab Coat, Apron)

Hand Protection
(Double-Gloved Nitrile)

Eye/Face Protection
(Goggles & Face Shield)

Respiratory Protection
(N95 or higher)

If aerosolization is possible
or handling powders

Click to download full resolution via product page

Caption: PPE selection logic based on procedural risk assessment.

Required PPE Specifications
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PPE Type Specification Rationale

Engineering Controls
Certified chemical fume hood

or glovebox.

To contain aerosols and

vapors, providing the primary

barrier of protection.

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact. Double-

gloving provides protection in

case the outer glove is

compromised.

Eye/Face Protection
Chemical splash goggles and

a full-face shield.

Protects eyes and face from

splashes and accidental

contact.[5][6]

Body Protection

Chemical-resistant lab coat. A

disposable apron should be

worn over the lab coat for

procedures with a high risk of

splashes.[5][6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N95-rated respirator or

higher is required if handling

Aspeverin as a powder or if

aerosolization is possible.[6]

Prevents inhalation of fine

particles. Fit-testing is

mandatory for respirator use.

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Operational and Disposal Plans
Follow a strict, step-by-step protocol for all handling and disposal activities to minimize risk.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operational workflow for handling Aspeverin from

receipt to disposal.
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Preparation

Handling

Cleanup & Disposal

1. Don Required PPE

2. Prepare Fume Hood

3. Assemble Materials

4. Weigh/Measure Compound

5. Perform Experiment

6. Decontaminate Surfaces

7. Segregate Waste

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling of Aspeverin.
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Step-by-Step Handling Procedures
Preparation:

Don all required PPE as specified in Section 2.2.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Line the work surface within the fume hood with absorbent, plastic-backed paper.

Assemble all necessary equipment (e.g., spatulas, glassware, solvents) and the

designated hazardous waste container within the hood.

Handling:

Conduct all manipulations of Aspeverin, including weighing and dilutions, exclusively

within the fume hood to prevent exposure.

Handle the compound gently to avoid creating dust or aerosols.

Keep containers of Aspeverin sealed when not in immediate use.

Spill Management:

In case of a small spill, absorb the material with a chemical absorbent pad or vermiculite.

Gently wipe the area, moving from the outside of the spill inward.

Place all cleanup materials into the designated hazardous waste container.

For large spills, evacuate the area and contact your institution's EHS department

immediately.

Disposal Plan
All materials contaminated with Aspeverin are considered hazardous waste.

Waste Segregation:
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Solid Waste: Collect all contaminated solids (e.g., pipette tips, gloves, absorbent pads,

empty vials) in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal Protocol:

Store waste containers in a designated satellite accumulation area.

Dispose of all Aspeverin waste through your institution's official EHS hazardous waste

management program.

Under no circumstances should Aspeverin or contaminated materials be disposed of in

standard trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10833837/docs#essential-safety-and-operational-
guide-for-handling-aspeverin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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